Cas no 247025-10-1 (3-Azido-3-deoxy-4-hydroxy-methyl-1,2-O-isopropylidene-a-D-ribofuranose)

• Product Name: 3-Azido-3-deoxy-4-hydroxy-methyl-1,2-O-isopropylidene-a-D-ribofuranose
• CAS No: 247025-10-1
• MF: C₉H₁₅N₃O₅
• MW: 245.232502222061
• CID: 851409
• Update Time: 2026-04-29

3-Azido-3-deoxy-4-hydroxy-methyl-1,2-O-isopropylidene-a-D-ribofuranose Chemical and Physical Properties

Names and Identifiers

• 3-Azido-3-deoxy-4-hydroxy-methyl-1,2-O-isopropylidene-α-D-ribofuranose
• 3-Azido-3-deoxy-4-C-hydroxymethyl-1,2-O-isopropylidene-α-D-erythro-pentofuranose
• 3-AZIDO-3-DEOXY-4-HYDROXY-METHYL-1,2-O-ISOPROPYLIDENE-A-D-RIBOFURANOSE
• 3-AZIDO-3-DEOXY-4-HYDROXYMETHYL-1,2-O-ISOPROPYLIDENE-A-D-RIBOFURANOSE
• 3-Azido-3-deoxy-4-hydroxy-methyl-1,2-O-isopropylidene-Alpha-D-ribofuranose
• 3-Azido-3-deoxy-4-hydroxy-methyl-1,2-O-isopropylidene-a-D-ribofuranose

Computed Properties

• Exact Mass: 245.10100

Experimental Properties

• Melting Point: 110-112°C
• PSA: 117.90000
• LogP: -0.65074

Additional information on 3-Azido-3-deoxy-4-hydroxy-methyl-1,2-O-isopropylidene-a-D-ribofuranose

Introduction to 3-Azido-3-deoxy-4-hydroxy-methyl-1,2-O-isopropylidene-α-D-ribofuranose (CAS No. 247025-10-1)

3-Azido-3-deoxy-4-hydroxy-methyl-1,2-O-isopropylidene-α-D-ribofuranose is a specialized carbohydrate derivative that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural properties and potential applications. This compound, identified by the chemical abstracts service number CAS No. 247025-10-1, represents a fascinating example of functionalized sugars, which are increasingly recognized for their role in drug development and biological pathways.

The molecular structure of 3-Azido-3-deoxy-4-hydroxy-methyl-1,2-O-isopropylidene-α-D-ribofuranose incorporates several key functional groups that make it a versatile intermediate in organic synthesis. The presence of an azido group at the 3-position of the sugar ring introduces reactivity that can be exploited for further derivatization, while the 4-hydroxy-methyl group provides a site for additional modifications. The 1,2-O-isopropylidene acetal group stabilizes the anomeric carbon, making the compound more amenable to various chemical transformations without degradation.

One of the most compelling aspects of this compound is its potential utility in the synthesis of glycosidic linkages, which are crucial in many biological molecules, including antibiotics and antiviral agents. The ability to precisely control the glycosylation process is essential for developing drugs with optimal efficacy and minimal side effects. 3-Azido-3-deoxy-4-hydroxy-methyl-1,2-O-isopropylidene-α-D-ribofuranose has been explored as a precursor in the construction of complex oligosaccharides, where its structural features allow for selective reactions that mimic natural glycosylation pathways.

Recent advancements in carbohydrate chemistry have highlighted the importance of such modified sugars in drug discovery. For instance, studies have demonstrated that azido sugars can serve as efficient substrates for transition-metal-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups at specific positions within the sugar moiety. This capability is particularly valuable in medicinal chemistry, where precise molecular design is often required to achieve desired pharmacological properties.

The interest in 3-Azido-3-deoxy-4-hydroxy-methyl-1,2-O-isopropylidene-α-D-ribofuranose has also been fueled by its potential role in developing novel therapeutic agents. Researchers have investigated its use as a building block for synthesizing analogs of natural glycosides that exhibit enhanced bioactivity. For example, derivatives of this compound have been studied for their antimicrobial and anti-inflammatory properties, suggesting that it may contribute to the development of new treatments for infectious diseases and inflammatory conditions.

In addition to its pharmaceutical applications, 3-Azido-3-deoxy-4-hydroxy-methyl-1,2-O-isopropylidene-α-D-ribofuranose has found utility in synthetic biology and biotechnology. Its structural features make it an attractive candidate for use in enzymatic reactions where sugar-modifying enzymes are employed to introduce specific modifications. This has implications for producing engineered carbohydrates with tailored properties for industrial applications, such as food additives or biomaterials.

The synthesis of 3-Azido-3-deoxy-4-hydroxy-methyl-1,2-O-isopropylidene-α-D-ribofuranose presents unique challenges due to the sensitivity of the azido group and the need to maintain regioselectivity during functionalization. However, recent methodologies have improved the efficiency and scalability of its preparation, making it more accessible for research purposes. Advances in protecting group strategies and catalytic systems have enabled chemists to manipulate this compound with greater precision, opening up new avenues for exploration.

One particularly noteworthy application of this compound is in the field of glycoscience, where understanding and manipulating glycosidic bonds are critical for unraveling biological processes and developing targeted therapies. 3-Azido-3-deoxy-4-hydroxy-methyl-1,2-O-isopropylidene-α-D-ribofuranose has been used to study enzyme mechanisms involved in glycosylation, providing insights into how these enzymes recognize and modify substrates. Such studies are fundamental for designing inhibitors or activators that can modulate glycosylation pathways in disease states.

The future prospects for 3-Azido-3-deoxy-4-hydroxy-methyl-1,2-O-isopropylidene-α-D-ribofuranose are promising, with ongoing research aimed at expanding its utility in drug discovery and biotechnology. As our understanding of carbohydrate chemistry continues to evolve, it is likely that this compound will play an increasingly important role in developing innovative therapeutic strategies. Its unique structural features and reactivity make it a valuable tool for chemists and biologists alike.